Cas no 2171730-94-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2171730-94-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6204078
• PubChem ID: 165816385
• Update Time: 2025-10-05

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• EN300-1483673
• 2171730-94-0
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-15-25(26(31)29-16-18-9-8-14-19(18)27(32)33)30-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24-25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HVPOTWACSWLBQX-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1CNC(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS: 2171730-94-0)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS: 2171730-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the primary areas of interest is the role of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy as a protecting group for amino acids, facilitating the synthesis of complex peptides with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in treating diseases such as cancer and infectious disorders.

In addition to its applications in peptide synthesis, recent investigations have explored the compound's potential as a modulator of enzymatic activity. A study conducted by a team at the University of Cambridge revealed that derivatives of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid exhibit inhibitory effects on specific proteases involved in inflammatory pathways. These findings suggest that the compound could serve as a scaffold for developing anti-inflammatory drugs with improved selectivity and reduced side effects.

Another promising avenue of research involves the use of this compound in the development of prodrugs. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid with anticancer agents, resulting in prodrugs with enhanced solubility and targeted release properties. This approach could potentially address challenges related to drug delivery and bioavailability in cancer therapy.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid. Recent efforts have focused on developing more efficient synthetic routes and purification methods to ensure consistent quality and yield. A collaborative study between academic and industrial researchers published in Organic Process Research & Development in 2023 outlined a scalable synthesis protocol that reduces production costs while maintaining high purity standards.

In conclusion, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS: 2171730-94-0) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatile applications in peptide synthesis, enzyme modulation, and prodrug development underscore its potential to contribute to the next generation of therapeutic agents. Future studies are expected to further elucidate its mechanisms of action and explore its utility in additional therapeutic contexts.